1,3-dipalmitoyl-2-(4/'-(bis(2/'/'-chloroethyl)amino)phenylalaninoyl)glycerol
1,3-dipalmitoyl-2-(4/'-(bis(2/'/'-chloroethyl)amino)phenylalaninoyl)glycerol
Brand Name:
Vulcanchem
CAS No.:
144558-52-1
VCID:
VC0137408
InChI:
InChI=1S/C48H84Cl2N2O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-46(53)56-40-44(41-57-47(54)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)58-48(55)45(51)39-42-31-33-43(34-32-42)52(37-35-49)38-36-50/h31-34,44-45H,3-30,35-41,51H2,1-2H3/t45-/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)C(CC1=CC=C(C=C1)N(CCCl)CCCl)N
Molecular Formula:
C48H84Cl2N2O6
Molecular Weight:
856.1 g/mol
1,3-dipalmitoyl-2-(4/'-(bis(2/'/'-chloroethyl)amino)phenylalaninoyl)glycerol
CAS No.: 144558-52-1
Main Products
VCID: VC0137408
Molecular Formula: C48H84Cl2N2O6
Molecular Weight: 856.1 g/mol
CAS No. | 144558-52-1 |
---|---|
Product Name | 1,3-dipalmitoyl-2-(4/'-(bis(2/'/'-chloroethyl)amino)phenylalaninoyl)glycerol |
Molecular Formula | C48H84Cl2N2O6 |
Molecular Weight | 856.1 g/mol |
IUPAC Name | [2-[(2S)-2-amino-3-[4-[bis(2-chloroethyl)amino]phenyl]propanoyl]oxy-3-hexadecanoyloxypropyl] hexadecanoate |
Standard InChI | InChI=1S/C48H84Cl2N2O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-46(53)56-40-44(41-57-47(54)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)58-48(55)45(51)39-42-31-33-43(34-32-42)52(37-35-49)38-36-50/h31-34,44-45H,3-30,35-41,51H2,1-2H3/t45-/m0/s1 |
Standard InChIKey | NBKIVYGYYZKPLC-GWHBCOKCSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)[C@H](CC1=CC=C(C=C1)N(CCCl)CCCl)N |
SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)C(CC1=CC=C(C=C1)N(CCCl)CCCl)N |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCC)OC(=O)C(CC1=CC=C(C=C1)N(CCCl)CCCl)N |
Synonyms | 1,3-dipalmitoyl-2-(4'-(bis(2''-chloroethyl)amino)phenylalaninoyl)glycerol 1,3-dp-melphalan |
PubChem Compound | 132639 |
Last Modified | Nov 11 2021 |
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